3-ethynyl-2,2-dimethyl-1,4-dioxane
Overview
Description
3-ethynyl-2,2-dimethyl-1,4-dioxane is an organic compound with the molecular formula C8H12O2. It is a heterocyclic compound containing a dioxane ring substituted with an ethynyl group and two methyl groups. This compound is of interest in various fields of scientific research due to its unique chemical structure and reactivity.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-ethynyl-2,2-dimethyl-1,4-dioxane typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the use of ethynylation reactions where an ethynyl group is introduced into the dioxane ring. The reaction conditions often include the use of catalysts and specific solvents to facilitate the reaction and achieve high yields.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and efficiency. The process may include steps such as purification and quality control to ensure the final product meets the required specifications for various applications.
Chemical Reactions Analysis
Types of Reactions
3-ethynyl-2,2-dimethyl-1,4-dioxane undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the oxidizing agents and conditions used.
Reduction: Reduction reactions can modify the ethynyl group or other parts of the molecule.
Substitution: The ethynyl group can participate in substitution reactions, leading to the formation of new compounds.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products.
Major Products Formed
The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation may yield carbonyl-containing compounds, while substitution reactions can produce a variety of derivatives with different functional groups.
Scientific Research Applications
3-ethynyl-2,2-dimethyl-1,4-dioxane has diverse applications in scientific research, including:
Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.
Biology: The compound’s unique structure allows for the exploration of its interactions with biological molecules and systems.
Medicine: Research into its potential therapeutic applications, such as drug development, is ongoing.
Industry: It is utilized in the production of specialized materials and chemicals with specific properties.
Mechanism of Action
The mechanism of action of 3-ethynyl-2,2-dimethyl-1,4-dioxane involves its interaction with molecular targets and pathways within a given system. The ethynyl group can participate in various chemical reactions, influencing the compound’s reactivity and interactions. The specific pathways and targets depend on the context of its application, whether in chemical synthesis, biological systems, or industrial processes.
Comparison with Similar Compounds
Similar Compounds
Meldrum’s Acid (2,2-dimethyl-1,3-dioxane-4,6-dione): A compound with a similar dioxane ring structure but different functional groups.
3,6-dimethyl-1,4-dioxane-2,5-dione: Another dioxane derivative with distinct chemical properties.
Uniqueness
3-ethynyl-2,2-dimethyl-1,4-dioxane is unique due to the presence of the ethynyl group, which imparts specific reactivity and potential applications not found in similar compounds. This uniqueness makes it valuable for research and industrial applications where specific chemical properties are required.
Properties
CAS No. |
2613385-88-7 |
|---|---|
Molecular Formula |
C8H12O2 |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
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